Cas no 129058-60-2 (Goreishic acid II)

• Product Name: Goreishic acid II
• CAS No: 129058-60-2
• MF: C₂₉H₄₄O₄
• MW: 456.657269477844
• CID: 898001
• PubChem ID: 3081757
• Update Time: 2024-02-28

Goreishic acid II Chemical and Physical Properties

Names and Identifiers

• (2alpha,3beta,4beta)-2,3-Dihydroxy-24-norursa-12,18-dien-28-oic acid
• 10,11-dihydroxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,9,10,11,12,13-tetradecahydropicene-4a-carboxylic acid
• (2R,4aS,6aS,6bR,8aS,9R,10R,11R,12aS,12bR)-10,11-dihydroxy-1,2,6a,6b,9,12a-hexamethyl-3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13-hexadecahydropicene-4a(2H)-carboxylic acid
• 10,11-dihydroxy-1,2,6a,6b,9,12a-hexamethyl-3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13-hexadecahydropicene-4a(2H)-carboxylic acid
• goreishic acid II
• 2α,3β-Dihydroxy-23-norurs-12,18-dien-28-oic acid
• Goreishic acid III
• 2,3-Dihydroxy-23-norursa-12,18-dien-28-oic acid
• 24-Norursa-12,18-dien-28-oic acid, 2,3-dihydroxy-, (2alpha,3beta,4beta)-
• DTXSID00926291
• 129058-60-2
• 2,3-Dihydroxy-24-norursa-12,18-dien-28-oic acid
• Goreishic acid II

• Inchi： 1S/C29H44O4/c1-16-9-12-29(25(32)33)14-13-27(5)20(23(29)17(16)2)7-8-22-26(4)15-21(30)24(31)18(3)19(26)10-11-28(22,27)6/h7,16,18-19,21-22,24,30-31H,8-15H2,1-6H3,(H,32,33)
• InChI Key： WLYRQWGKOGSNCG-UHFFFAOYSA-N
• SMILES： OC1C(C(C)C2CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)C(C)=C5C4=CCC3C2(C)C1)O

Computed Properties

• Exact Mass: 456.32396
• Monoisotopic Mass: 456.32396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 934
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 5.1

Experimental Properties

• Density: 1.172
• Boiling Point: 587.588°C at 760 mmHg
• Flash Point: 323.199°C
• Refractive Index: 1.581

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives